ginsenoside C-K

Specification

• CAS No.: 39262-14-1
• Molecular Formula: C36H62O8
• Molecular Weight: 622.9 g/mol
• IUPAC Name: (2S,3R,4S,5S,6R)-2-[(2S)-2-[(3S,5R,8R,9R,10R,12R,13R,14R,17S)-3,12-dihydroxy-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-methylhept-5-en-2-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• Standard InChI: InChI=1S/C36H62O8/c1-20(2)10-9-14-36(8,44-31-30(42)29(41)28(40)23(19-37)43-31)21-11-16-35(7)27(21)22(38)18-25-33(5)15-13-26(39)32(3,4)24(33)12-17-34(25,35)6/h10,21-31,37-42H,9,11-19H2,1-8H3/t21-,22+,23+,24-,25+,26-,27-,28+,29-,30+,31-,33-,34+,35+,36-/m0/s1
• Standard InChI Key: FVIZARNDLVOMSU-IRFFNABBSA-N
• Isomeric SMILES: CC(=CCC[C@@](C)([C@H]1CC[C@@]2([C@@H]1[C@@H](C[C@H]3[C@]2(CC[C@@H]4[C@@]3(CC[C@@H](C4(C)C)O)C)C)O)C)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)C
• Canonical SMILES: CC(=CCCC(C)(C1CCC2(C1C(CC3C2(CCC4C3(CCC(C4(C)C)O)C)C)O)C)OC5C(C(C(C(O5)CO)O)O)O)C

Introduction

Pharmacological Activities

Anti-carcinogenic Effects

Ginsenoside C-K has demonstrated significant anti-carcinogenic properties through multiple mechanisms of action. Research indicates that C-K can inhibit cancer cell proliferation, induce apoptosis, and suppress angiogenesis, all critical processes in tumor development and progression. These effects are mediated through various molecular pathways, including regulation of cell cycle proteins and modulation of apoptotic signaling cascades. The compound's ability to target multiple cancer-related pathways simultaneously makes it a promising candidate for cancer therapy.

Anti-inflammatory and Anti-allergic Properties

One of the well-documented properties of ginsenoside C-K is its potent anti-inflammatory activity. Studies have shown that C-K can effectively suppress the production of pro-inflammatory cytokines and mediators, thereby reducing inflammatory responses. The compound also exhibits anti-allergic effects, which may be attributed to its ability to modulate immune cell function and inhibit inflammatory cascades. These properties suggest potential applications in treating inflammatory and allergic conditions.

Metabolic Regulation

Ginsenoside C-K plays a significant role in metabolic regulation, particularly in lipid and glucose metabolism. It has been shown to enhance lipid oxidation, improve insulin resistance, and regulate glucose homeostasis. These effects are mediated through the activation of key signaling pathways, including AMPK, SIRT1, and PPARs, which are central regulators of energy metabolism. The compound's ability to modulate these pathways explains its beneficial effects on metabolic disorders.

Other Biological Activities

Beyond its major pharmacological properties, ginsenoside C-K exhibits numerous other biological activities:

• Anti-angiogenic effects, potentially useful in limiting tumor growth and metastasis

• Anti-aging properties through modulation of oxidative stress and cellular senescence

• Neuroprotective effects, suggesting applications in neurodegenerative disorders

• Hepatoprotective actions, which may be beneficial in liver diseases

• Osteogenic promotion, indicating potential use in bone-related disorders

These diverse biological activities highlight the versatile therapeutic potential of ginsenoside C-K across multiple physiological systems.

Pharmacokinetics and Metabolism

Absorption and Distribution

The pharmacokinetic profile of ginsenoside C-K has been investigated in both animal models and human clinical trials. Studies in healthy Chinese volunteers have provided valuable insights into how C-K is absorbed and distributed in the human body. Following oral administration, C-K demonstrates dose-dependent pharmacokinetics, with absorption occurring primarily in the intestine. The compound's lipophilic nature influences its distribution across various tissues, with accumulation observed in organs such as the liver and kidneys.

Metabolism and Excretion

Once absorbed, ginsenoside C-K undergoes further metabolism, primarily in the liver. A major metabolite of C-K is 20(S)-protopanaxadiol (PPD), which also exhibits biological activity. The metabolism of C-K involves phase I and phase II biotransformation processes, resulting in various metabolites that are subsequently excreted in urine and feces. Understanding these metabolic pathways is essential for predicting potential drug interactions and optimizing dosage regimens in clinical applications.

Therapeutic Applications

Treatment of Metabolic Disorders

Ginsenoside C-K has shown promising results in the treatment of various metabolic disorders. Research indicates that C-K can effectively modulate signaling pathways associated with metabolism, including AMPK, SIRT1, PPARs, WNTs, and NF-kB. Through these mechanisms, C-K demonstrates therapeutic potential for conditions such as:

• Non-alcoholic fatty liver disease (NAFLD)

• Obesity

• Hyperlipidemia

• Type 2 diabetes and its complications

The compound's ability to regulate lipid metabolism, reduce fat accumulation, and improve insulin sensitivity makes it particularly valuable for addressing the growing global burden of metabolic syndrome.

Osteoporosis and Bone Health

Emerging research highlights the positive effects of ginsenoside C-K on bone health and its potential application in treating osteoporosis. Studies suggest that C-K promotes osteogenesis through the regulation of WNT signaling pathways, which are crucial for bone formation and remodeling. This property could be particularly beneficial for postmenopausal women and aging populations at higher risk of bone density loss and fractures.

Anti-inflammatory Conditions

The potent anti-inflammatory properties of ginsenoside C-K suggest its potential utility in treating inflammatory conditions such as arthritis, inflammatory bowel disease, and other autoimmune disorders. By inhibiting the production of pro-inflammatory cytokines and modulating immune cell function, C-K can help reduce inflammation and alleviate associated symptoms. Clinical investigations are ongoing to further evaluate its efficacy in these conditions.

Clinical Studies

Single-Dose Pharmacokinetics

Clinical trials have been conducted to assess the pharmacokinetics of ginsenoside C-K in healthy human volunteers. In a randomized, double-blind study, 76 healthy Chinese subjects received single oral doses ranging from 25 to 800 mg of C-K or placebo under fasting conditions. The study collected comprehensive pharmacokinetic data through serial blood sampling, providing valuable insights into the absorption, distribution, and elimination parameters of C-K in humans. These parameters are essential for establishing appropriate dosing regimens for future therapeutic applications.

Multiple-Dose Pharmacokinetics

To evaluate the effects of repeated administration, a multiple-dose trial was conducted with 36 healthy Chinese subjects who received repeated oral doses (100, 200, or 400 mg) of C-K or placebo for up to 9 days. This study demonstrated the accumulation pattern and steady-state pharmacokinetics of C-K with continuous dosing, which is crucial information for chronic treatment protocols. The results from this study help establish optimal dosing frequencies and potential dose adjustments needed for long-term therapy.

Sex-Related Differences

An important aspect of the clinical studies was the investigation of potential sex-related differences in the pharmacokinetics and pharmacodynamics of ginsenoside C-K. Both single-dose and multiple-dose trials included equal representation of males and females, allowing for comparative analysis between sexes. Understanding these differences is essential for personalizing treatment approaches and optimizing therapeutic outcomes in diverse patient populations.

Market Overview

Global Consumption Patterns

The market for ginsenoside C-K has been analyzed in comprehensive market research reports. According to available data, the consumption of 20(S)-Ginsenoside C-K varies across different countries, with specific patterns observed in over 200 countries worldwide. Market consumption data spans from 1997 to 2019, with forecasts extending to 2027 and beyond. This longitudinal market analysis provides valuable insights into the growing commercial interest in this compound and its evolving applications in various industries.

Applications and End Uses

• Active pharmaceutical ingredients in drugs targeting metabolic disorders

• Supplements for bone health and osteoporosis prevention

• Anti-inflammatory formulations

• Potential anti-cancer therapeutics

• Anti-aging cosmeceutical ingredients

These applications reflect the versatile therapeutic potential of ginsenoside C-K and contribute to its growing market value.

Future Market Trends

Based on market forecasts and research trends, the demand for ginsenoside C-K is expected to grow significantly in the coming decades. This growth is driven by increasing research on its therapeutic applications, growing consumer interest in natural bioactive compounds, and expanding applications in the pharmaceutical and nutraceutical industries. As research continues to uncover new properties and applications, the market for C-K is likely to expand further, particularly in regions with high prevalence of metabolic disorders and aging populations.